Cas no 1017778-08-3 (2-Methyl-5-(trifluoromethyl)cinnamic acid)

• Product Name: 2-Methyl-5-(trifluoromethyl)cinnamic acid
• CAS No: 1017778-08-3
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD09832288
• CID: 1134752
• PubChem ID: 46737520
• Update Time: 2025-11-02

2-Methyl-5-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-[2-methyl-5-(trifluoromethyl)phenyl]prop-2-enoic acid
• (E)-3-(5-(trifluoromethyl)-2-methylphenyl)acrylic acid
• 2-Methyl-5-(trifluoromethyl)cinnamic acid
• 2-METHYL-5-(TRIFLUOROMETHYL)CINNAMICACID
• CS-0318915
• (2E)-3-[2-methyl-5-(trifluoromethyl)phenyl]prop-2-enoic acid
• AKOS015956524
• (E)-3-(2-methyl-5-(trifluoromethyl)phenyl)acrylic acid
• MFCD09832288
• JS-4581
• 1017778-08-3

• MDL： MFCD09832288
• Inchi： 1S/C11H9F3O2/c1-7-2-4-9(11(12,13)14)6-8(7)3-5-10(15)16/h2-6H,1H3,(H,15,16)/b5-3+
• InChI Key： FJMNLFRMBNXMRQ-HWKANZROSA-N
• SMILES： FC(C1C=CC(C)=C(/C=C/C(=O)O)C=1)(F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Methyl-5-(trifluoromethyl)cinnamic acid

2-Methyl-5-(trifluoromethyl)cinnamic Acid (CAS 1017778-08-3): Properties, Applications, and Market Insights

2-Methyl-5-(trifluoromethyl)cinnamic acid (CAS 1017778-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This trifluoromethyl-substituted cinnamic acid derivative exhibits unique chemical properties due to the presence of both methyl and trifluoromethyl groups on its aromatic ring, making it particularly valuable for modern synthetic applications.

The molecular structure of 2-methyl-5-(trifluoromethyl)cinnamic acid features a cinnamic acid backbone with strategic substitutions that enhance its reactivity and functionality. The trifluoromethyl group (-CF3) at the 5-position and methyl group (-CH3) at the 2-position create distinct electronic effects that influence the compound's physical and chemical behavior. These characteristics make it an important building block in medicinal chemistry, particularly for developing novel bioactive molecules.

In pharmaceutical applications, 2-methyl-5-(trifluoromethyl)cinnamic acid serves as a key intermediate in the synthesis of potential drug candidates. Researchers are particularly interested in its role as a precursor for small molecule therapeutics targeting inflammatory pathways. The compound's fluorinated aromatic system enhances metabolic stability and bioavailability, addressing current challenges in drug development highlighted by recent industry reports on improved pharmacokinetic properties.

The material science field has also found valuable applications for this compound. Its conjugated π-system combined with fluorine substitution makes it suitable for developing advanced organic electronic materials. Recent studies have explored its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with growing market demands for sustainable energy solutions and flexible electronics.

From a synthetic chemistry perspective, 2-methyl-5-(trifluoromethyl)cinnamic acid offers versatile reactivity. The carboxylic acid functionality allows for various derivatization reactions, while the aromatic substitutions enable selective modifications. These features have made it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs, as evidenced by its increasing appearance in recent patent literature.

The global market for fluorinated fine chemicals like 2-methyl-5-(trifluoromethyl)cinnamic acid has shown steady growth, driven by expanding pharmaceutical R&D and specialty materials development. Industry analysts project particular demand growth in Asia-Pacific regions, where pharmaceutical innovation hubs are actively incorporating fluorine-containing building blocks into their discovery pipelines. This trend reflects broader industry movements toward precision medicine and targeted therapies.

Quality control and characterization of 2-methyl-5-(trifluoromethyl)cinnamic acid typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) ensures purity, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These rigorous standards meet the requirements of pharmaceutical applications where chemical consistency and reproducibility are paramount.

Environmental and safety considerations for handling 2-methyl-5-(trifluoromethyl)cinnamic acid follow standard laboratory protocols for organic acids. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. While not classified as hazardous under standard regulations, its chemical stability and storage requirements align with best practices for laboratory chemical management.

Future research directions for 2-methyl-5-(trifluoromethyl)cinnamic acid may explore its potential in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features position it well for incorporation into these innovative therapeutic modalities that represent one of the most exciting frontiers in drug discovery today.

For researchers and manufacturers seeking high-purity 2-methyl-5-(trifluoromethyl)cinnamic acid, several specialized chemical suppliers offer this compound with varying grades and packaging options. The selection of appropriate suppliers should consider factors such as analytical documentation, supply chain reliability, and technical support capabilities to ensure project success.